Cas no 898749-89-8 (1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898749-89-8
• MF: C₁₆H₁₁Cl₂F₃O
• MW: 347.159153223038
• MDL: MFCD08064154
• CID: 1945613
• PubChem ID: 24726538
• Update Time: 2025-04-21

1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
• 2',6'-dichloro-3-(3-trifluoromethylphenyl)propiophenone
• CTK5G3655
• AG-H-63405
• 2',6'-Dichloro-3-(3-trifluoromethylphenyl)-propiophenone
• MFCD08064154
• AKOS016022190
• 1-(2,6-Dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]-1-propanone
• 898749-89-8
• DTXSID30644931

• MDL： MFCD08064154
• Inchi： 1S/C16H11Cl2F3O/c17-12-5-2-6-13(18)15(12)14(22)8-7-10-3-1-4-11(9-10)16(19,20)21/h1-6,9H,7-8H2
• InChI Key： VMMVSCMQTOVCHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCC1C=CC=C(C(F)(F)F)C=1)=O)Cl

Computed Properties

• Exact Mass: 346.01400
• Monoisotopic Mass: 346.0139048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.82770